Cas no 1251630-75-7 (2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(3,4-dimethoxyphenyl)methylacetamide)

• Product Name: 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(3,4-dimethoxyphenyl)methylacetamide
• CAS No: 1251630-75-7
• MF: C₁₉H₁₈BrN₃O₄
• MW: 432.26792383194
• CID: 6140643
• PubChem ID: 49665264
• Update Time: 2025-10-22

2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(3,4-dimethoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(3,4-dimethoxyphenyl)methylacetamide
• AKOS024485339
• 2-(5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl)-N-(3,4-dimethoxybenzyl)acetamide
• 2-[5-(3-BROMOPHENYL)-1,3,4-OXADIAZOL-2-YL]-N-[(3,4-DIMETHOXYPHENYL)METHYL]ACETAMIDE
• 1251630-75-7
• F3406-7623

• Inchi： 1S/C19H18BrN3O4/c1-25-15-7-6-12(8-16(15)26-2)11-21-17(24)10-18-22-23-19(27-18)13-4-3-5-14(20)9-13/h3-9H,10-11H2,1-2H3,(H,21,24)
• InChI Key： ZHYNCZWNKSZCDP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(CC(NCC2C=CC(=C(C=2)OC)OC)=O)O1

Computed Properties

• Exact Mass: 431.04807g/mol
• Monoisotopic Mass: 431.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.5Ų

Additional information on 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(3,4-dimethoxyphenyl)methylacetamide

Comprehensive Overview of 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(3,4-dimethoxyphenyl)methylacetamide (CAS No. 1251630-75-7)

The compound 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(3,4-dimethoxyphenyl)methylacetamide (CAS No. 1251630-75-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This oxadiazole-derived compound combines a 3-bromophenyl moiety with a dimethoxyphenyl acetamide group, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could lead to innovations in treating various diseases or enhancing crop protection.

In recent years, the demand for heterocyclic compounds like 1,3,4-oxadiazoles has surged, driven by their versatility in medicinal chemistry. The 3-bromophenyl substitution in this compound suggests potential kinase inhibition properties, a hot topic in cancer research. Meanwhile, the dimethoxyphenyl group is often associated with CNS activity, aligning with current trends in neurodegenerative disease studies. These attributes make CAS No. 1251630-75-7 a compelling candidate for structure-activity relationship (SAR) studies, a frequently searched term among chemists and pharmacologists.

The synthesis of 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(3,4-dimethoxyphenyl)methylacetamide typically involves multi-step organic reactions, including cyclization and amide coupling—processes widely discussed in academic forums. Its molecular weight (exact mass: ~445.3 g/mol) and lipophilicity (predicted LogP >3) indicate good membrane permeability, a key consideration in drug-likeness assessments—a trending search phrase in AI-driven drug design platforms. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity, meeting standards for preclinical research.

Beyond pharmaceuticals, this compound’s oxadiazole core shows promise in organic electronics, responding to growing interest in semiconducting materials. The bromine atom offers a handle for further cross-coupling reactions, a technique dominating synthetic chemistry literature. Environmental scientists also explore such halogenated compounds for biodegradation studies, addressing sustainability concerns—a top priority in Google Scholar queries.

Storage recommendations for CAS No. 1251630-75-7 emphasize protection from light and moisture, common requirements for aryl halides. While not classified as hazardous, proper handling aligns with green chemistry principles—a trending topic in 2024. Suppliers often provide this compound as a white crystalline powder, with purity ≥95% by HPLC analysis, catering to rigorous research needs.

In conclusion, 2-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-N-(3,4-dimethoxyphenyl)methylacetamide represents a multifaceted tool for modern science. Its dual pharmacophore design bridges medicinal chemistry and materials science, while its synthetic accessibility supports high-throughput screening—an approach revolutionizing AI-assisted drug discovery. As research progresses, this compound may unlock answers to today’s most searched scientific challenges: from targeted therapies to smart materials.